Cas no 21344-78-5 (4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine)

• Product Name: 4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine
• CAS No: 21344-78-5
• MF: C₁₀H₉ClN₂S
• MW: 224.709859609604
• CID: 4711078
• Update Time: 2025-10-23

4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-chlorophenyl)-N-methyl-1,3-thiazol-2-amine
• ASN 05261451
• [4-(4-Chloro-phenyl)-thiazol-2-yl]-methyl-amine
• SMR000004304
• MLS000035137
• HMS2171E19
• HMS3318D14
• STL361819
• R8772
• 2-Thiazolamine, 4-(4-chlorophenyl)-N-methyl-
• N-[4-(4-chlorophenyl)-1,3-thiazol-2-yl]-N-methylamine
• 4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine

• Inchi： 1S/C10H9ClN2S/c1-12-10-13-9(6-14-10)7-2-4-8(11)5-3-7/h2-6H,1H3,(H,12,13)
• InChI Key： IGABRTJMXKNZKJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CSC(NC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Topological Polar Surface Area: 53.2

4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine

Introduction to 4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine (CAS No. 21344-78-5)

4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 21344-78-5, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic amine derivative has garnered attention due to its structural complexity and potential biological activities. The compound features a thiazole core, which is a pivotal scaffold in medicinal chemistry, often incorporated into drugs for its stability and bioavailability. The presence of a 4-chlorophenyl group and a methyl substituent at the 2-amino position further enhances its pharmacological profile, making it a subject of extensive research in drug discovery.

The thiazole ring is a nitrogen-sulfur heterocycle that has been extensively studied for its role in various biological processes. It is a key component in numerous pharmaceuticals, including antifungals, antibiotics, and cardiovascular drugs. The structural motif of 4-(4-chlorophenyl)-N-methyl-1,3-thiazol-2-amine combines the favorable properties of the thiazole scaffold with the electron-withdrawing effect of the chloro substituent, which can modulate reactivity and binding affinity. This combination makes it an attractive candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel compounds based on thiazole derivatives due to their demonstrated efficacy in treating various diseases. The 4-chlorophenyl-N-methyl-thiazol-2-amine structure has shown promise in preclinical studies as a potential therapeutic agent. Researchers have been particularly interested in its ability to interact with biological targets such as enzymes and receptors involved in inflammation and metabolic disorders. The methyl group at the N-position contributes to the compound's solubility and bioavailability, which are critical factors for drug development.

One of the most compelling aspects of 4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine is its versatility in chemical modification. The presence of multiple functional groups allows for further derivatization, enabling scientists to fine-tune its pharmacological properties. For instance, modifications at the chloro-substituted phenyl ring can alter electronic distributions and steric hindrance, influencing how the molecule interacts with biological targets. This flexibility has led to numerous synthetic strategies being developed to explore analogues of this compound.

Recent advancements in computational chemistry have also facilitated the study of 4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine. Molecular modeling techniques have been employed to predict binding affinities and identify potential drug candidates more efficiently than traditional methods. These computational approaches have helped researchers understand the structural requirements for optimal activity, guiding experimental design and accelerating the discovery process.

The compound's potential applications extend beyond traditional pharmaceuticals. There is evidence suggesting that derivatives of thiazole can exhibit antimicrobial properties, making them valuable in developing new antibiotics. Additionally, some studies have explored their role in anticancer therapies by targeting specific pathways involved in tumor growth and progression. The thiazole core's ability to disrupt protein-protein interactions or inhibit key enzymes has made it a promising area for drug development against chronic diseases.

In conclusion, 4-(4-Chlorophenyl)-N-methyl-1,3-thiazol-2-amine (CAS No. 21344-78-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing new drugs targeting various diseases. As research continues to uncover new therapeutic applications for thiazole derivatives, compounds like this one will remain at the forefront of medicinal chemistry innovation.